ML132

• Molecular Formula: C22H28ClN5O5
• Molecular Weight: 477.9 g/mol
• InChI: InChI=1S/C22H28ClN5O5/c1-22(2,3)18(27-19(31)12-6-7-15(25)14(23)9-12)21(33)28-8-4-5-16(28)20(32)26-13(11-24)10-17(29)30/h6-7,9,13,16,18H,4-5,8,10,25H2,1-3H3,(H,26,32)(H,27,31)(H,29,30)/t13-,16-,18+/m0/s1
• InChIKey: KENKPOUHXLJLEY-QANKJYHBSA-N

ML132: Potent, Selective Caspase-1 Inhibitor

ML132 (CID-4462093, NCGC-00183434) is a small-molecule inhibitor of caspase-1, also known as interleukin-1β converting enzyme (ICE). It is characterized by a non-peptidic scaffold that incorporates a nitrile-containing propionic acid moiety designed for covalent interaction with the active-site cysteine residue of caspase-1 [1]. The compound was developed as a molecular probe by the NIH Molecular Libraries Program and is recognized as the most potent caspase-1 inhibitor reported to date [1][2].

Target

Caspase-1 pathway inhibition probe

Mechanism

Reversible covalent nitrile warhead

Model context

Inflammasome biology research fit

Probe status

NIH probe-designated tool compound

• [1] Boxer MB, Quinn AM, Shen M, Jadhav A, Leister W, Simeonov A, Auld DS, Thomas CJ. A highly potent and selective caspase 1 inhibitor that utilizes a key 3-cyanopropanoic acid moiety. ChemMedChem. 2010;5(5):730-8. View Source
• [2] Boxer MB, et al. A small molecule inhibitor of Caspase 1. Probe Reports from the NIH Molecular Libraries Program. 2010. View Source

ML132 Substitution Risks

The caspase-1 inhibitor class is chemically and pharmacologically diverse, encompassing peptide-based irreversible inhibitors (e.g., Ac-YVAD-CMK, Z-YVAD-FMK), reversible non-peptide agents (e.g., pralnacasan), and prodrugs (e.g., VX-765). These agents differ markedly in potency, selectivity, stability, and mechanism of action. Substituting ML132 with a generic alternative without rigorous comparative validation risks compromising experimental outcomes due to off-target effects, inadequate target engagement, or compound instability. The quantitative evidence below demonstrates that ML132 occupies a unique position in the caspase-1 inhibitor landscape, defined by a combination of sub-nanomolar potency, exceptional (>1,000-fold) intra-family selectivity, and superior hydrolytic stability that is not uniformly shared by its closest analogs [1][2].

ML132: Nitrile reversible covalent VRT-043198: Aldehyde hemithioacetal

Warhead chemistry may shift off-target caspase profile; selectivity context may not transfer.

ML132: Free nitrile acid, probe-optimized NCGC00185682: Ethyl ester prodrug form

Ester prodrug shows substantially reduced target engagement; potency context differs.

ML132: Reversible covalent, dynamic competition Ac-YVAD-CMK: Irreversible FMK warhead

Irreversible warhead limits dynamic target competition; cumulative off-target labeling risk may differ.

• [1] Boxer MB, et al. A small molecule inhibitor of Caspase 1. Probe Reports from the NIH Molecular Libraries Program. 2010. View Source
• [2] Boxer MB, Quinn AM, Shen M, Jadhav A, Leister W, Simeonov A, Auld DS, Thomas CJ. A highly potent and selective caspase 1 inhibitor that utilizes a key 3-cyanopropanoic acid moiety. ChemMedChem. 2010;5(5):730-8. View Source

ML132 Differentiation Evidence

Caspase-1 Potency vs. VRT-043198

ML132 inhibits caspase-1 with an IC50 of 0.023 nM, making it the most potent caspase-1 inhibitor reported in the primary literature. This value represents a >60-fold improvement over VX-765 (VRT-043198, Ki = 0.8 nM) and a >30-fold improvement over pralnacasan (Ki = 1.4 nM) [1].

Caspase-1 Potency

Head-to-head

ML132 IC50 0.023 nM vs. VRT-043198 0.204 nM; ~9-fold greater potency in RBC panel

Supports caspase-1 inhibition assay context

RBC caspase panel; (Z-LEHD)2-R110 substrate; identical conditions

Evidence Dimension	Caspase-1 inhibitory potency
Target Compound Data	IC50 = 0.023 nM
Comparator Or Baseline	VX-765 (VRT-043198): Ki = 0.8 nM; Pralnacasan: Ki = 1.4 nM
Quantified Difference	ML132 is >60-fold more potent than VX-765 and >30-fold more potent than pralnacasan
Conditions	Biochemical assay using recombinant caspase-1; PubChem AID 2389

Why This Matters

This sub-nanomolar potency enables lower working concentrations, reducing the risk of off-target effects and conserving expensive compound during large-scale screening campaigns.

• [1] Boxer MB, et al. A small molecule inhibitor of Caspase 1. Probe Reports from the NIH Molecular Libraries Program. 2010. View Source

Caspase Selectivity vs. VRT-043198

ML132 exhibits >1,000-fold selectivity for caspase-1 over a panel of nine other caspases, with IC50 values for all anti-targets exceeding 1 μM [1]. In contrast, the clinically investigated prodrug VX-765 (as VRT-043198) potently inhibits caspase-4 with a Ki <0.6 nM, indicating sub-micromolar activity against this off-target . The peptide-based inhibitor Z-YVAD-FMK is also selective for caspase-1 but demonstrates significantly lower potency (IC50 = 25-400 nM) .

Caspase Selectivity

Head-to-head

ML132: >1,000-fold selectivity over casp-3/6/7; 14-fold lower casp-14 activity vs. VRT-043198; 8-fold lower casp-8

Supports isoform-selectivity interpretation

10-caspase panel; triplicate experiments; matched substrates

Evidence Dimension	Selectivity over other caspases
Target Compound Data	All 9 caspases tested: IC50 >1 μM (>1,000-fold selectivity)
Comparator Or Baseline	VX-765 (VRT-043198): caspase-4 Ki <0.6 nM; Z-YVAD-FMK: caspase-1 IC50 = 25-400 nM
Quantified Difference	ML132 shows no significant inhibition of any tested caspase at concentrations up to 1 μM, while VX-765 potently inhibits caspase-4
Conditions	Caspase panel biochemical assays; PubChem AID 2389

Why This Matters

This intra-family selectivity is critical for dissecting the specific role of caspase-1 in inflammasome signaling without confounding contributions from apoptotic caspases or caspase-4/5, which are involved in non-canonical inflammasome activation.

• [1] Boxer MB, et al. A small molecule inhibitor of Caspase 1. Probe Reports from the NIH Molecular Libraries Program. 2010. View Source

Structural Analog Potency Comparison

ML132 demonstrates exceptional hydrolytic stability under neutral (pH 7) and acidic (pH 2) conditions, with no degradation noted over the observed time course [1]. In a direct head-to-head comparison, the prodrug VX-765 undergoes significant degradation under identical conditions, releasing the active metabolite VRT-043198 [1]. The peptide-based inhibitor Ac-YVAD-CMK is also susceptible to hydrolysis and oxidation, limiting its utility in long-term cellular assays .

Chemical Series

Head-to-head

ML132 458-fold more potent than ethyl ester analog; 65-fold more potent than tetrazole analog

Supports chemical-series selection context

In-house caspase-1 assay; identical scaffold; Ac-LEHD-AMC substrate

Evidence Dimension	Hydrolytic stability (aqueous solution)
Target Compound Data	No degradation observed at pH 7 and pH 2 over the assay period
Comparator Or Baseline	VX-765: significant degradation under same conditions; Ac-YVAD-CMK: known to be unstable in aqueous solutions
Quantified Difference	Qualitative: ML132 is stable; VX-765 is unstable and hydrolyzes to active metabolite
Conditions	Aqueous stability assay at pH 7 (neutral) and pH 2 (acidic); Figure 1, NIH Probe Report

Why This Matters

This stability profile ensures consistent compound concentration throughout the duration of long-term cell culture experiments (24-72 hours) and simplifies handling for in vivo administration, eliminating the variability introduced by prodrug activation kinetics.

• [1] Boxer MB, et al. A small molecule inhibitor of Caspase 1. Probe Reports from the NIH Molecular Libraries Program. 2010. Figure 1. View Source

Aqueous Stability vs. VX-765

ML132 is a non-peptidic small molecule that utilizes a nitrile-containing propionic acid moiety as an electrophile for covalent attack by the active-site cysteine residue of caspase-1 [1]. This mechanism contrasts with peptide-based inhibitors like Ac-YVAD-CMK and Z-YVAD-FMK, which rely on peptidic recognition elements and are often less cell-permeable and more susceptible to proteolytic degradation . Pralnacasan, while non-peptidic, is a reversible inhibitor that does not form a covalent bond with the target .

Aqueous Stability

Head-to-head

ML132 stable >100 hr at pH 2–8 (23 °C); human liver microsome t1/2 >9,400 min

Supports stability-endpoint interpretation

Vs. VX-765, NCGC00185682, VRT-043198; all showed degradation

Evidence Dimension	Mechanism of action and chemical class
Target Compound Data	Covalent, non-peptidic inhibitor
Comparator Or Baseline	Ac-YVAD-CMK: covalent, peptide-based; Pralnacasan: reversible, non-peptidic
Quantified Difference	Not applicable (qualitative class distinction)
Conditions	Biochemical and structural characterization

Why This Matters

The non-peptidic, covalent nature of ML132 confers potential advantages in cellular permeability and prolonged target engagement, making it a preferred tool for studying caspase-1 function in complex biological systems where peptide-based inhibitors may exhibit limited efficacy.

• [1] Boxer MB, Quinn AM, Shen M, Jadhav A, Leister W, Simeonov A, Auld DS, Thomas CJ. A highly potent and selective caspase 1 inhibitor that utilizes a key 3-cyanopropanoic acid moiety. ChemMedChem. 2010;5(5):730-8. View Source

ML132 Application Scenarios

High-Confidence Caspase-1 Target Engagement

With an IC50 of 0.023 nM, ML132 is the most potent caspase-1 inhibitor available. This sub-nanomolar potency allows researchers to use minimal compound quantities in high-throughput screening campaigns, conserving valuable compound and reducing solvent interference. When designing dose-response curves, the low IC50 enables a wide dynamic range and precise EC50 determination [1].

Long-Duration Assays & In Vivo Studies

The >1,000-fold selectivity of ML132 for caspase-1 over other caspases, particularly the lack of activity against caspase-4, makes it the inhibitor of choice for distinguishing between canonical (caspase-1-dependent) and non-canonical (caspase-4/5-dependent) inflammasome activation. In contrast, VX-765 inhibits both caspase-1 and caspase-4, confounding pathway-specific conclusions [1].

Caspase-1 Crystallography & Biophysics

The exceptional hydrolytic stability of ML132 under neutral and acidic conditions ensures that the compound remains intact throughout extended incubations (24-72 hours) typical of cell-based assays. This stability profile also simplifies in vivo dosing regimens by avoiding the complexities of prodrug activation kinetics associated with agents like VX-765, which requires conversion to VRT-043198 for activity [1].

Application

Selection Property

Validation Focus

Caspase-1 target engagement studies

Isoform-selectivity context

Caspase-1 vs. off-target caspase review

Extended-duration inflammasome assays

Aqueous and metabolic stability context

Stability-endpoint monitoring over time

Caspase-1 structural biology studies

Reversible covalent binding context

Binding kinetics and co-crystallization interpretation

Caspase-1 inhibitor benchmarking

Reported comparator context

Potency and selectivity endpoint review

• [1] Boxer MB, et al. A small molecule inhibitor of Caspase 1. Probe Reports from the NIH Molecular Libraries Program. 2010. View Source